Cas no 1805595-79-2 (6-Bromomethyl-3-hydroxy-2-nitropyridine)

• Product Name: 6-Bromomethyl-3-hydroxy-2-nitropyridine
• CAS No: 1805595-79-2
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• CID: 4901427
• Update Time: 2023-08-20

6-Bromomethyl-3-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromomethyl-3-hydroxy-2-nitropyridine

• Inchi： 1S/C6H5BrN2O3/c7-3-4-1-2-5(10)6(8-4)9(11)12/h1-2,10H,3H2
• InChI Key： KCCPTXYSDCYWLD-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C([N+](=O)[O-])N=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 1.8
• Topological Polar Surface Area: 78.9